Cas no 876-76-6 (8-Fluoro-4-cinnolinol)
8-Fluoro-4-cinnolinol structure
Product Name:8-Fluoro-4-cinnolinol
8-Fluoro-4-cinnolinol Chemical and Physical Properties
Names and Identifiers
-
- 8-fluoro-1H-cinnolin-4-one
- EN300-6735223
- 8-Fluoro-4-cinnolinol
- NSC114054
- NSC-114054
- UNII-DG44ANV4A7
- 8-fluorocinnolin-4(1h)-one
- 4-CINNOLINOL, 8-FLUORO-
- NSC 114054
- 8-fluorocinnolin-4-ol
- DTXSID80236507
- 8-fluoro-1,4-dihydrocinnolin-4-one
- DG44ANV4A7
- 876-76-6
-
- Inchi: 1S/C8H5FN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
- InChI Key: UTBSRJYKPXUAQX-UHFFFAOYSA-N
- SMILES: FC1=CC=CC2C(C=NNC=21)=O
Computed Properties
- Exact Mass: 164.039
- Monoisotopic Mass: 164.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- Density: 1.44
- Boiling Point: 290.5°C at 760 mmHg
- Flash Point: 129.5°C
- Refractive Index: 1.642
8-Fluoro-4-cinnolinol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6735223-0.05g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 0.05g |
$344.0 | 2023-05-30 | |
| Enamine | EN300-6735223-0.1g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 0.1g |
$515.0 | 2023-05-30 | |
| Enamine | EN300-6735223-0.25g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 0.25g |
$735.0 | 2023-05-30 | |
| Enamine | EN300-6735223-0.5g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 0.5g |
$1158.0 | 2023-05-30 | |
| Enamine | EN300-6735223-1.0g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 1g |
$1485.0 | 2023-05-30 | |
| Enamine | EN300-6735223-2.5g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 2.5g |
$2912.0 | 2023-05-30 | |
| Enamine | EN300-6735223-5.0g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 5g |
$4309.0 | 2023-05-30 | |
| Enamine | EN300-6735223-10.0g |
8-fluoro-1,4-dihydrocinnolin-4-one |
876-76-6 | 95% | 10g |
$6390.0 | 2023-05-30 | |
| 1PlusChem | 1P004KV8-50mg |
8-fluorocinnolin-4(1h)-one |
876-76-6 | 95% | 50mg |
$487.00 | 2024-04-20 | |
| 1PlusChem | 1P004KV8-100mg |
8-fluorocinnolin-4(1h)-one |
876-76-6 | 95% | 100mg |
$699.00 | 2023-12-16 |
8-Fluoro-4-cinnolinol Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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